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Compound of Interest

Compound Name: N-(3-Methylbutyl)acetamide

Cat. No.: B088304 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(3-Methylbutyl)acetamide, also known as N-isopentylacetamide, is an organic compound

belonging to the class of secondary carboxylic acid amides.[1] Its molecular structure consists

of a 3-methylbutyl group attached to the nitrogen atom of an acetamide moiety.[2] This

compound has garnered significant interest in the field of chemical ecology due to its role as a

semiochemical, particularly as a component of wasp venom that can function as an attractant

for certain species.[3] This guide provides a comprehensive overview of the chemical and

physical properties, synthesis, analytical methods, and biological activity of N-(3-
Methylbutyl)acetamide.

Chemical and Physical Properties
N-(3-Methylbutyl)acetamide is a colorless liquid under standard conditions. A summary of its

key chemical and physical properties is presented in Table 1.

Table 1: Physicochemical Properties of N-(3-Methylbutyl)acetamide
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Property Value Reference(s)

IUPAC Name N-(3-methylbutyl)acetamide [4]

Synonyms
N-Isopentylacetamide, Isoamyl

acetamide
[5]

CAS Number 13434-12-3 [5]

Molecular Formula C₇H₁₅NO [5]

Molecular Weight 129.20 g/mol [4]

Boiling Point 217.1 °C at 760 mmHg [6]

Density 0.859 g/cm³ [6]

Flash Point 116.4 °C [6]

Water Solubility
8839 mg/L @ 25 °C

(estimated)
[1]

LogP 1.2 (XLogP3) [6]

Canonical SMILES CC(C)CCNC(=O)C [4]

InChI Key
XWDCLPNMPBQWCW-

UHFFFAOYSA-N
[5]

Synthesis
The most common and straightforward method for the synthesis of N-(3-
Methylbutyl)acetamide is the acylation of 3-methyl-1-butylamine (isoamylamine) with an

acetylating agent such as acetic anhydride.

Experimental Protocol: Synthesis of N-(3-
Methylbutyl)acetamide
This protocol is adapted from a similar procedure for a structural isomer and is expected to

yield the desired product with high efficiency.

Materials:
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3-Methyl-1-butylamine (isoamylamine)

Acetic anhydride

Water (deionized)

Ethyl acetate

5% aqueous sodium bicarbonate solution

Anhydrous sodium sulfate

Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

Stirring apparatus

Rotary evaporator

Vacuum distillation apparatus

Procedure:

To a round-bottom flask containing 3-methyl-1-butylamine (1.0 eq) dissolved in water, slowly

add acetic anhydride (1.5 eq) while stirring at room temperature.

Continue stirring the reaction mixture at room temperature for approximately 30 minutes. The

progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Once the reaction is complete, transfer the mixture to a separatory funnel and extract the

aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

Combine the organic layers and wash with a 5% aqueous sodium bicarbonate solution to

neutralize any remaining acetic acid.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator to obtain the crude product.
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Purify the crude N-(3-Methylbutyl)acetamide by vacuum distillation.

Figure 1: Synthetic workflow for N-(3-Methylbutyl)acetamide.

Analytical Characterization
The identity and purity of synthesized N-(3-Methylbutyl)acetamide can be confirmed using

various analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and

Gas Chromatography-Mass Spectrometry (GC-MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Predicted NMR spectral data for N-(3-Methylbutyl)acetamide is available from the Human

Metabolome Database.[2]

Table 2: Predicted ¹H NMR Spectral Data for N-(3-Methylbutyl)acetamide (700 MHz, D₂O)

Chemical Shift (ppm) Multiplicity Assignment

3.15 Triplet -CH₂-NH-

1.99 Singlet -C(=O)-CH₃

1.63 Multiplet -CH(CH₃)₂

1.41 Quartet -CH₂-CH₂-NH-

0.88 Doublet -CH(CH₃)₂

Table 3: Predicted ¹³C NMR Spectral Data for N-(3-Methylbutyl)acetamide
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Chemical Shift (ppm) Assignment

174.9 -C=O

40.1 -CH₂-NH-

38.2 -CH₂-CH₂-NH-

26.0 -CH(CH₃)₂

22.5 -C(=O)-CH₃

22.4 -CH(CH₃)₂

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification and quantification of N-(3-
Methylbutyl)acetamide. The electron ionization (EI) mass spectrum of this compound is

characterized by a molecular ion peak (M⁺) at m/z 129 and several characteristic fragment

ions.[7]

Table 4: Key Mass Spectral Fragments for N-(3-Methylbutyl)acetamide

m/z Relative Intensity Possible Fragment

129 Low [M]⁺

86 Moderate [M - C₃H₇]⁺

72 High [CH₃CONHCH₂]⁺

58 High [CH₂NHCOCH₃]⁺

43 High [CH₃CO]⁺

Biological Activity and Experimental Protocols
N-(3-Methylbutyl)acetamide is a key volatile component in the venom of several species of

social wasps, including those of the genus Polistes.[3] It functions as an attractant, playing a

role in chemical communication.[3][8]
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Pheromonal Activity
Field studies have demonstrated that N-(3-Methylbutyl)acetamide is an effective attractant for

several Polistes species, including P. aurifer, P. metricus, P. dorsalis, and P. bellicosus.[8] This

suggests its potential use in lures for trapping and monitoring these wasps.

Experimental Protocol: Field Trapping Bioassay
This protocol is based on a published study to assess the attractant efficacy of N-(3-
Methylbutyl)acetamide for Polistes wasps.[3]

Materials:

Synthetic N-(3-Methylbutyl)acetamide (≥95% purity)

Isopropanol (solvent)

Cotton wicks

Small vials with perforated caps

Wasp traps (e.g., paper-card cylinders with an adhesive coating)

Control lures (solvent only)

Procedure:

Lure Preparation: Prepare a stock solution of N-(3-Methylbutyl)acetamide in isopropanol

(e.g., 2.5 mg/mL). Load a specific volume of the stock solution (e.g., 200 µL, for a 500 µg

dose) onto a cotton wick placed inside a vial. Prepare control lures with isopropanol only.

Allow the solvent to evaporate in a fume hood for 24 hours before field deployment.

Trap Deployment: Place the prepared lures inside the wasp traps. Deploy the baited traps

and control traps in a randomized block design in an area with a known population of the

target wasp species.

Data Collection: After a predetermined period (e.g., 24-48 hours), collect the traps and count

the number of wasps of each species and sex captured in each trap.
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Data Analysis: Analyze the capture data using appropriate statistical methods (e.g., t-test or

ANOVA) to compare the number of wasps captured in traps baited with N-(3-
Methylbutyl)acetamide versus control traps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b088304?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

